tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate, also known as T-BMP, is an organic compound that is used in a variety of scientific research applications. It is a versatile compound that can be used as a building block for the synthesis of other compounds, as a reagent in laboratory experiments, and as a catalyst in biochemical and physiological processes. T-BMP has a wide range of properties that make it an ideal choice for use in a variety of research applications.
Scientific Research Applications
Tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has a variety of applications in scientific research. It has been used as a building block for the synthesis of other compounds, such as amino acids and heterocyclic compounds. It has also been used as a reagent in laboratory experiments, such as the synthesis of amides and nitriles. Additionally, tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate can be used as a catalyst in biochemical and physiological processes, such as the oxidation of alcohols and the hydrolysis of esters.
Mechanism of Action
Tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate acts as a catalyst in biochemical and physiological processes by promoting the reaction of a substrate with a reagent. This is done by forming an intermediate complex between the substrate and the reagent. This intermediate complex is then broken down, allowing the reaction to proceed. tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate also acts as a Lewis acid, which means that it can accept electrons from a substrate, thus promoting the reaction.
Biochemical and Physiological Effects
tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has a variety of biochemical and physiological effects. It has been shown to be an effective catalyst in the oxidation of alcohols and the hydrolysis of esters. It has also been used as a reagent in the synthesis of amides and nitriles. Additionally, tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate can be used to promote the formation of hydrogen bonds, which can be beneficial in the synthesis of peptides and proteins.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has a number of advantages for use in laboratory experiments. It is a versatile compound that can be used as a building block for the synthesis of other compounds, as a reagent in laboratory experiments, and as a catalyst in biochemical and physiological processes. Additionally, tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate is relatively inexpensive and can be easily scaled up for larger scale synthesis. However, there are some limitations to the use of tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate in laboratory experiments. For example, it is not as effective as other reagents in the oxidation of alcohols and the hydrolysis of esters.
Future Directions
There are a number of potential future directions for the use of tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate in scientific research. It could be used as a reagent in the synthesis of complex organic compounds, such as heterocyclic compounds. Additionally, it could be used as a catalyst in the synthesis of peptides and proteins. It could also be used in the development of drugs, as it has been shown to be an effective catalyst in biochemical and physiological processes. Finally, tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate could be used in the development of new catalysts for use in laboratory experiments.
Synthesis Methods
Tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate can be synthesized in a variety of methods. The most common method involves the use of a Grignard reagent, such as tert-butylmagnesium chloride, and a suitable acid, such as trifluoroacetic acid. The reaction of the Grignard reagent and the acid will produce the desired tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate. This method is simple and can be easily scaled up for larger scale synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate involves the reaction of tert-butyl 3-pyrrolidinecarboxylate with difluoromethyl iodide and sodium hydride in the presence of a solvent. The resulting intermediate is then treated with formaldehyde and sodium borohydride to yield the final product.", "Starting Materials": [ "tert-butyl 3-pyrrolidinecarboxylate", "difluoromethyl iodide", "sodium hydride", "formaldehyde", "sodium borohydride", "solvent" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-pyrrolidinecarboxylate and sodium hydride in a solvent and stir the mixture at room temperature.", "Step 2: Add difluoromethyl iodide dropwise to the reaction mixture and stir for several hours at room temperature.", "Step 3: Quench the reaction with water and extract the organic layer with a suitable solvent.", "Step 4: Concentrate the organic layer and dissolve the resulting intermediate in a suitable solvent.", "Step 5: Add formaldehyde and sodium borohydride to the reaction mixture and stir for several hours at room temperature.", "Step 6: Quench the reaction with water and extract the organic layer with a suitable solvent.", "Step 7: Concentrate the organic layer and purify the resulting product by column chromatography." ] } | |
CAS RN |
2138364-46-0 |
Product Name |
tert-butyl 3-(difluoromethyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
Molecular Formula |
C11H19F2NO3 |
Molecular Weight |
251.3 |
Purity |
95 |
Origin of Product |
United States |
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